Cas no 52737-31-2 (3-Cyclopentene-1-acetic acid, 3,4-dimethyl- (9CI))

• Product Name: 3-Cyclopentene-1-acetic acid, 3,4-dimethyl- (9CI)
• CAS No: 52737-31-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 937375
• PubChem ID: 45116559
• Update Time: 2025-04-19

3-Cyclopentene-1-acetic acid, 3,4-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-acetic acid, 3,4-dimethyl- (9CI)
• DB-282987
• 3-CYCLOPENTENE-1-ACETIC ACID, 3,4-DIMETHYL-
• 52737-31-2

• Inchi： 1S/C9H14O2/c1-6-3-8(4-7(6)2)5-9(10)11/h8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： PHXKNOVLICXJQA-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C)=C(C)C1)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų